2-[6-(4-ethylphenyl)pyridazin-3-yl]sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-[6-(4-ethylphenyl)pyridazin-3-yl]sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C17H17N5OS2/c1-3-12-4-6-13(7-5-12)14-8-9-16(21-20-14)24-10-15(23)18-17-22-19-11(2)25-17/h4-9H,3,10H2,1-2H3,(H,18,22,23)
• InChI Key: ROOVDAYXMPDBMS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NN=C(C=C2)SCC(=O)NC3=NN=C(S3)C
• Molecular Formula: C17H17N5OS2
• Molecular Weight: 371.5 g/mol

Description

The compound “2-[6-(4-ethylphenyl)pyridazin-3-yl]sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide” is a derivative of 1,3,4-thiadiazole. The 1,3,4-thiadiazole moiety is known to exhibit a wide range of biological activities such as antidiabetic, anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial.

Scientific Research Applications

Glutaminase Inhibitors

The synthesis and pharmacological evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide 3 (BPTES) analogs, including structures similar to the compound of interest, have highlighted their role as potent and selective allosteric inhibitors of kidney-type glutaminase (GLS). These compounds, including N-(5-{2-[2-(5-amino-[1,3,4]thiadiazol-2-yl)-ethylsulfanyl]-ethyl}-[1,3,4]thiadiazol-2-yl)-2-phenyl-acetamide, exhibit similar potency and improved solubility compared to BPTES, demonstrating potential in cancer treatment through GLS inhibition Shukla et al., 2012.

Anticancer Activity

Compounds with a thiadiazole moiety, such as 2,2-Dichloro-N-[5-[2-[3-(4-methoxyphenyl)-5-phenyl-3,4-dihydro-2H-pyrazol-2-yl]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]acetamide, have been designed following a pharmacophore hybridization approach. These molecules exhibit anticancer properties, demonstrating a cost-effective synthesis method with significant in vitro anticancer activity, highlighting their potential as drug-like small molecules with anticancer properties Yushyn et al., 2022.

Insecticidal Assessment

Research on heterocycles incorporating a thiadiazole moiety against agricultural pests has led to the synthesis of new compounds, such as 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide. These compounds have been tested for insecticidal properties against the cotton leafworm, Spodoptera littoralis, providing a basis for developing new insecticidal agents Fadda et al., 2017.

Synthesis of Novel Heterocycles

The synthesis of novel disubstituted pyrazolo[1,5-a]pyrimidines, imidazo[1,2-a]pyrimidines, and pyrimido[1,2-a]benzimidazoles containing thioether and aryl moieties has been explored. Starting with 2-hydroxyacetophenone, these compounds have been synthesized, showcasing the versatility of thiadiazole derivatives in creating a variety of heterocyclic compounds with potential applications in medicinal chemistry and material science Li et al., 2012.